Cas no 2361638-46-0 (4-4-(prop-2-enoyl)piperazin-1-ylbenzonitrile)

• Product Name: 4-4-(prop-2-enoyl)piperazin-1-ylbenzonitrile
• CAS No: 2361638-46-0
• MF: C₁₄H₁₅N₃O
• MW: 241.288402795792
• CID: 5415312
• PubChem ID: 139018746
• Update Time: 2025-05-26

4-4-(prop-2-enoyl)piperazin-1-ylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2361638-46-0
• 4-[4-(prop-2-enoyl)piperazin-1-yl]benzonitrile
• EN300-26576984
• Z3024766714
• 4-(4-Prop-2-enoylpiperazin-1-yl)benzonitrile
• 4-[4-(1-Oxo-2-propen-1-yl)-1-piperazinyl]benzonitrile
• 4-4-(prop-2-enoyl)piperazin-1-ylbenzonitrile

• Inchi： 1S/C14H15N3O/c1-2-14(18)17-9-7-16(8-10-17)13-5-3-12(11-15)4-6-13/h2-6H,1,7-10H2
• InChI Key： XUYCDFFEWQUKBQ-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(N2CCN(C(=O)C=C)CC2)C=C1

Computed Properties

• Exact Mass: 241.121512110g/mol
• Monoisotopic Mass: 241.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 493.6±45.0 °C(Predicted)
• pka: 1.72±0.10(Predicted)

Additional information on 4-4-(prop-2-enoyl)piperazin-1-ylbenzonitrile

Exploring 4-(4-(prop-2-enoyl)piperazin-1-yl)benzonitrile (CAS No. 2361638-46-0): A Versatile Building Block in Modern Chemistry

In the realm of synthetic chemistry, 4-(4-(prop-2-enoyl)piperazin-1-yl)benzonitrile (CAS No. 2361638-46-0) has emerged as a pivotal intermediate for designing advanced molecular architectures. This compound, characterized by its piperazine core and acryloyl functionality, is gaining traction in pharmaceutical and materials science research due to its unique reactivity and structural flexibility. Its benzonitrile moiety further enhances its utility as a precursor for heterocyclic synthesis, aligning with the growing demand for drug-like scaffolds in medicinal chemistry.

Recent trends in AI-driven drug discovery and high-throughput screening have spotlighted compounds like 4-(4-(prop-2-enoyl)piperazin-1-yl)benzonitrile as valuable tools for fragment-based drug design. Researchers are particularly interested in its potential to modulate protein-protein interactions (PPIs), a hot topic in oncology and neurodegenerative disease research. The compound’s Michael acceptor capability (via the prop-2-enoyl group) also makes it a candidate for covalent inhibitor development, addressing the need for long-lasting therapeutic effects—a frequently searched term in pharmaceutical forums.

From a synthetic perspective, the piperazine-1-yl segment in CAS 2361638-46-0 offers excellent solubility and bioavailability tuning, critical for optimizing lead compounds. Its compatibility with click chemistry (e.g., thiol-ene reactions) further expands applications in bioconjugation and polymer science, areas trending in nanotechnology and targeted drug delivery. Notably, the benzonitrile group can undergo diverse transformations, such as cycloadditions or reductions, to access pharmacophores like tetrazoles or primary amines—answering common queries about "nitrile conversion strategies" in organic synthesis.

Environmental and regulatory considerations are also shaping interest in this compound. Unlike traditional reactive intermediates, 4-(4-(prop-2-enoyl)piperazin-1-yl)benzonitrile exhibits manageable stability under ambient conditions, reducing storage challenges—a practical advantage highlighted in green chemistry discussions. Its role in developing non-peptidic small molecules (a rising alternative to biologics) aligns with industry shifts toward cost-effective and orally administrable therapies, a frequent search theme in biopharma SEO analytics.

In materials science, the compound’s dual functionality (acryloyl for polymerization and piperazine for hydrogen bonding) enables the creation of smart hydrogels and self-healing polymers. These applications resonate with searches around "responsive biomaterials" and "tissue engineering scaffolds." Furthermore, its electron-deficient nitrile group facilitates charge-transfer complexes, relevant to organic electronics—a sector experiencing exponential growth due to wearable technology demands.

To summarize, 4-(4-(prop-2-enoyl)piperazin-1-yl)benzonitrile (CAS 2361638-46-0) exemplifies how multifunctional intermediates bridge disparate scientific domains. By addressing contemporary needs—from covalent drug discovery to advanced material synthesis—it embodies the convergence of innovation and practicality that defines modern chemical research.